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Compound of Interest

Compound Name: 2,4-Dinitroanisole

Cat. No.: B092663 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This document provides essential, step-by-

step guidance for the proper disposal of 2,4-Dinitroanisole (DNAN), ensuring the safety of

personnel and the protection of the environment. Adherence to these procedures will help you

maintain a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions
2,4-Dinitroanisole is classified as a hazardous substance, being toxic if swallowed.[1] Before

initiating any disposal procedures, it is crucial to be familiar with the following safety and

handling information.

Personal Protective Equipment (PPE): When handling 2,4-Dinitroanisole, always wear the

following personal protective equipment:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]
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Handling and Storage:

Wash hands thoroughly after handling.[1][3]

Use only in a well-ventilated area or under a chemical fume hood.[1][3]

Avoid contact with eyes, skin, and clothing.[3]

Keep the container tightly closed and store in a cool, dry, well-ventilated area away from

incompatible substances such as oxidizing agents.[3]

Avoid generating dust.[3]

Quantitative Data Summary
The following table summarizes key quantitative and physical properties of 2,4-Dinitroanisole,

which are important for its safe handling and disposal.

Property Value

Molecular Formula C7H6N2O5

Molecular Weight 198.14 g/mol [4]

Appearance Tan or beige powder/solid[3][4]

Melting Point 94.00 - 96.00 °C[3]

Specific Gravity/Density 1.3400 g/cm³[3]

UN Number UN2811[1][4]

Hazard Class 6.1 (Toxic solid)[4]

Packing Group III[4]

Step-by-Step Disposal Protocol
The proper disposal of 2,4-Dinitroanisole is a critical process that must be conducted in

accordance with federal, state, and local regulations. The following protocol outlines the

necessary steps for its safe disposal.
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1. Waste Classification:

As a chemical waste generator, you are responsible for determining if the discarded 2,4-
Dinitroanisole is classified as a hazardous waste.[1][3]

Consult the US EPA guidelines listed in 40 CFR Parts 261.3 for classification determination.

[3]

Additionally, consult your state and local hazardous waste regulations to ensure complete

and accurate classification.[1][3]

2. Waste Segregation and Collection:

Collect waste 2,4-Dinitroanisole and any contaminated materials (e.g., gloves, absorbent

paper) in a suitable, labeled, and closed container.[2][3]

The container should be clearly marked as "Hazardous Waste" and include the chemical

name "2,4-Dinitroanisole".

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

3. Accidental Spill Cleanup:

In the event of a spill, evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[3]

Wearing appropriate PPE, sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[1][3]

Avoid generating dust during cleanup.[3]

4. Final Disposal:

The recommended method for the disposal of 2,4-Dinitroanisole is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]
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Do not discharge 2,4-Dinitroanisole or its containers into sewer systems or the

environment.[2]

Arrange for the collection of the hazardous waste container by a licensed hazardous waste

disposal contractor.

5. Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent) and may be offered for recycling or

reconditioning.[2]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, if permitted by local regulations.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dinitroanisole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b092663?utm_src=pdf-body
https://www.echemi.com/sds/1-methoxy-24-dinitrobenzene-pid_Seven2648.html
https://www.echemi.com/sds/1-methoxy-24-dinitrobenzene-pid_Seven2648.html
https://www.echemi.com/sds/1-methoxy-24-dinitrobenzene-pid_Seven2648.html
https://www.benchchem.com/product/b092663?utm_src=pdf-body
https://www.benchchem.com/product/b092663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection & Classification

Spill Response

Final Disposal

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Ventilated Area
(Fume Hood)

Collect Waste DNAN in a
Labeled, Closed Container

During normal use

Classify as Hazardous Waste
(per 40 CFR 261.3 & Local Regs)

Store Waste Securely

Evacuate Area

Wear PPE

Contain and Collect Spill
(Avoid Dust)

Place in Hazardous
Waste Container

Arrange for Licensed
Hazardous Waste Contractor

Transport to Approved
Treatment Facility

Dispose via Incineration
or Chemical Destruction

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2,4-Dinitroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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